Cas no 651054-55-6 (Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-)

• Product Name: Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
• CAS No: 651054-55-6
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• CID: 407049
• PubChem ID: 21200818
• Update Time: 2025-04-19

Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
• (4-hydroxyphenyl)-[4-(trifluoromethoxy)phenyl]methanone
• SCHEMBL5541822
• DTXSID90611341
• (4-Hydroxyphenyl)[4-(trifluoromethoxy)phenyl]methanone
• AXWXWVKSYVFLKS-UHFFFAOYSA-N
• 651054-55-6

• Inchi： 1S/C14H9F3O3/c15-14(16,17)20-12-7-3-10(4-8-12)13(19)9-1-5-11(18)6-2-9/h1-8,18H
• InChI Key： AXWXWVKSYVFLKS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O)(F)F

Computed Properties

• Exact Mass: 282.05037
• Monoisotopic Mass: 282.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53